4-(Chloromethyl)-2-(3,4-dihydronaphthalen-2-yl)oxazole
Overview
Description
4-(Chloromethyl)-2-(3,4-dihydronaphthalen-2-yl)oxazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. This compound is also known by its chemical name, CDNO, and has been the subject of numerous studies to understand its synthesis, mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of CDNO is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of the enzyme inducible nitric oxide synthase (iNOS). CDNO has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
CDNO has been shown to possess several biochemical and physiological effects. It has been found to inhibit the production of nitric oxide, which plays a crucial role in inflammation and cancer. CDNO has also been found to induce the production of heme oxygenase-1 (HO-1), which is involved in the cellular defense against oxidative stress. Additionally, CDNO has been found to possess anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
CDNO has several advantages and limitations for lab experiments. Its high electron mobility and stability make it an ideal material for organic electronics. However, its low yield and multi-step synthesis process make it difficult to produce in large quantities. Additionally, its mechanism of action is not fully understood, which limits its potential applications in the pharmaceutical industry.
Future Directions
There are several future directions for the study of CDNO. One potential direction is to study its potential use as a material for organic electronics. Another potential direction is to study its mechanism of action in more detail to identify potential targets for the development of new anti-inflammatory and anti-cancer drugs. Additionally, further studies are needed to understand the limitations of CDNO and identify potential ways to overcome them.
Scientific Research Applications
CDNO has been extensively studied for its potential applications in various fields of scientific research. In the pharmaceutical industry, it has been found to possess anti-inflammatory and anti-cancer properties. CDNO has also been used in the field of agrochemicals as a plant growth regulator. Additionally, it has been studied for its potential use as a material for organic electronics due to its high electron mobility and stability.
properties
IUPAC Name |
4-(chloromethyl)-2-(3,4-dihydronaphthalen-2-yl)-1,3-oxazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO/c15-8-13-9-17-14(16-13)12-6-5-10-3-1-2-4-11(10)7-12/h1-4,7,9H,5-6,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJPCQLMUFPMMQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=CC2=CC=CC=C21)C3=NC(=CO3)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chloromethyl)-2-(3,4-dihydronaphthalen-2-yl)oxazole |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.